Cas no 25173-21-1 (2-(2,4-Dichlorophenyl)propanoic acid)

• Product Name: 2-(2,4-Dichlorophenyl)propanoic acid
• CAS No: 25173-21-1
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 5739743
• PubChem ID: 14029304
• Update Time: 2024-03-01

2-(2,4-Dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)propanoic acid
• Benzeneacetic acid, 2,4-dichloro-α-methyl-
• AKOS017554776
• 25173-21-1
• SPECGAQNAZRCGK-UHFFFAOYSA-N
• EN300-1137808
• 2-(2,4-dichlorophenyl)propanoicacid
• 2,4-dichlorophenyl propionic acid
• CS-0274989
• SCHEMBL838637

• Inchi： 1S/C9H8Cl2O2/c1-5(9(12)13)7-3-2-6(10)4-8(7)11/h2-5H,1H3,(H,12,13)
• InChI Key： SPECGAQNAZRCGK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(C)C(=O)O

Computed Properties

• Exact Mass: 217.9901349g/mol
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Melting Point: 73-74 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 324.8±27.0 °C(Predicted)
• pka: 3.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids